Cas no 2539-76-6 (Propanoic acid,2-hydroxy-2-methyl-, ammonium salt (1:1))

• Product Name: Propanoic acid,2-hydroxy-2-methyl-, ammonium salt (1:1)
• CAS No: 2539-76-6
• MF: C₄H₁₁NO₃
• MW: 121.135041475296
• CID: 260346
• PubChem ID: 3014109
• Update Time: 2025-04-19

Propanoic acid,2-hydroxy-2-methyl-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-2-methyl-, ammonium salt (1:1)
• azanium,2-hydroxy-2-methylpropanoate
• ammonium 2-hydroxy-2-methylpropanoate
• Ammonium 2-hydroxyisobutyrate
• azanium;2-hydroxy-2-methylpropanoate
• EINECS 219-813-9
• ammonium a-hydroxyisobutyrate
• DTXSID40180037
• 2539-76-6
• NS00081690
• SCHEMBL1782484

• Inchi： 1S/C4H8O3.H3N/c1-4(2,7)3(5)6;/h7H,1-2H3,(H,5,6);1H3
• InChI Key： KCIBQYJUQYVPAY-UHFFFAOYSA-N
• SMILES： OC(C(=O)[O-])(C)C.[NH4+]

Computed Properties

• Exact Mass: 121.07393
• Monoisotopic Mass: 121.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 79.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 96.86